Cas no 1955530-45-6 (1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride)

• Product Name: 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride
• CAS No: 1955530-45-6
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• MDL: MFCD30180729
• CID: 5241576
• PubChem ID: 76045136
• Update Time: 2026-03-08

1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylsulfanylphenyl)ethanamine
• hydrochloride
• 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride

• MDL： MFCD30180729
• Inchi： 1S/C9H13NS.ClH/c1-7(10)8-5-3-4-6-9(8)11-2;/h3-7H,10H2,1-2H3;1H
• InChI Key： GPMZMZPYRVUYCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(N)C)C.Cl

Additional information on 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride

Comprehensive Overview of 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride (CAS No. 1955530-45-6)

1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride (CAS No. 1955530-45-6) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its methylsulfanyl and phenylethanamine moieties, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the fields of neurology and metabolic research.

The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental protocols. Recent studies highlight its relevance in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders, which are among the top-searched topics in AI-driven drug discovery platforms. Its structural similarity to naturally occurring amines has also sparked interest in its potential as a precursor for bioactive molecules.

From a synthetic chemistry perspective, 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride is valued for its versatility. It serves as a key intermediate in the synthesis of compounds targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The methylsulfanyl group contributes to its lipophilicity, a property critical for optimizing drug bioavailability—a frequent search query among pharmaceutical researchers.

In analytical chemistry, this compound's purity and characterization are often verified using advanced techniques like HPLC and mass spectrometry, aligning with the growing demand for high-purity research chemicals. Its CAS No. 1955530-45-6 is frequently cited in patent literature, particularly in innovations related to small-molecule therapeutics—a trending area in biotech startups.

Environmental and safety profiles of 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride are also under scrutiny, as sustainable chemistry becomes a priority. Researchers are investigating greener synthesis routes, responding to the surge in searches for eco-friendly chemical processes. Its non-hazardous classification (when handled properly) makes it a candidate for scalable production.

In summary, 1-2-(methylsulfanyl)phenylethan-1-amine hydrochloride (CAS No. 1955530-45-6) represents a convergence of multiple scientific interests: from drug design to green chemistry. Its applications in cutting-edge research and alignment with industry trends ensure its continued relevance in both academic and industrial settings.